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Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B1146581 Get Quote

For researchers, scientists, and drug development professionals handling Reveromycin C,

understanding the proper safety and disposal protocols is paramount. This document provides

a comprehensive guide to ensure the safe management and disposal of Reveromycin C in a

laboratory setting.

Safety Data Summary
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Reveromycin C is

not classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. However, standard laboratory safety precautions

should always be observed.
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Property Data Reference

GHS Classification Not classified as hazardous

Flammability Product is not flammable

Explosion Hazard
Product does not present an

explosion hazard

First Aid: Skin Contact
The product does not generally

irritate the skin.

First Aid: Eye Contact
Rinse opened eye for several

minutes under running water.

First Aid: Inhalation
Supply fresh air; consult a

doctor in case of complaints.

First Aid: Swallowing
If symptoms persist, consult a

doctor.

Environmental Precautions

Do not allow to enter

sewers/surface or ground

water.

Spill Cleanup Pick up mechanically.

Experimental Protocols: Proper Disposal of
Reveromycin C
While Reveromycin C is not classified as hazardous, it is crucial to follow a structured disposal

plan to maintain a safe laboratory environment and comply with institutional and local

regulations. The following protocol outlines the recommended steps for the proper disposal of

Reveromycin C.

1. Waste Identification and Segregation:

Confirm that the Reveromycin C waste is not mixed with any hazardous materials. The

"Mixture Rule" states that if a non-hazardous waste is mixed with a hazardous waste, the

entire mixture must be treated as hazardous.
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Maintain separate waste streams for non-hazardous and hazardous materials to avoid cross-

contamination and reduce disposal costs.

2. Consultation with Institutional Environmental Health & Safety (EHS):

Before disposing of any chemical waste, including non-hazardous substances, consult your

institution's EHS department or refer to your laboratory's specific waste management plan.

EHS can provide guidance on the specific local and institutional regulations for the disposal

of non-hazardous chemical waste.

3. Disposal of Solid Reveromycin C Waste:

For pure, uncontaminated Reveromycin C powder:

If permitted by your institution's EHS guidelines for non-hazardous solids, this waste may

be disposable in the regular laboratory trash.

Place the solid waste in a sealed, clearly labeled container before placing it in the

designated waste receptacle.

For contaminated labware (e.g., pipette tips, tubes):

If contaminated with Reveromycin C only, these items can typically be disposed of in the

regular laboratory trash.

Ensure there are no freestanding liquids in the containers.

4. Disposal of Reveromycin C Solutions:

Aqueous Solutions:

While some non-hazardous liquid waste may be suitable for drain disposal, the

Reveromycin C SDS explicitly states to "Do not allow to enter sewers/ surface or ground

water."

Therefore, aqueous solutions of Reveromycin C should be collected in a designated,

sealed, and clearly labeled waste container.
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Consult with your EHS department for the final disposal method of this container, which

will likely be through a chemical waste contractor.

Solvent-Based Solutions:

Solutions of Reveromycin C in hazardous solvents (e.g., flammable, toxic, or corrosive

solvents) must be treated as hazardous waste.

Collect this waste in a designated hazardous waste container that is properly labeled with

the contents.

Arrange for pickup and disposal through your institution's hazardous waste management

program.

Reveromycin C Disposal Workflow
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Start: Reveromycin C Waste

Is the waste mixed with
hazardous chemicals?

Treat as Hazardous Waste
(Follow institutional hazardous

waste procedures)

Yes

Is the waste solid or liquid?

No

Consult Institutional EHS for
final disposal confirmation

Solid Waste:
Place in a sealed container and

dispose of in designated
laboratory trash (pending EHS approval).

Solid

Liquid Waste:
Collect in a sealed, labeled container.

Consult EHS for disposal.
DO NOT pour down the drain.

Liquid

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for Reveromycin C.
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[https://www.benchchem.com/product/b1146581#reveromycin-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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